4-Methyl-1,4-hexadiene

• CAS: 1116-90-1
• Molecular Formula: C7H12
• Molecular Weight: 96.17 g/mol
• SMILES: CC=C(C)CC=C
• InChI: InChI=1S/C7H12/c1-4-6-7(3)5-2/h4-5H,1,6H2,2-3H3/b7-5+
• InChIKey: JBVMSEMQJGGOFR-FNORWQNLSA-N

4-Methyl-1,4-hexadiene (CAS 1116-90-1) is a branched non-conjugated aliphatic diene with molecular formula C₇H₁₂ and molecular weight 96.17 g/mol. It exists as the (4E)-isomer and is commonly synthesized via iron-catalyzed hydrovinylation of isoprene with ethylene.

4-Methyl-1,4-hexadiene (CAS 1116-90-1) Procurement-Relevant Identity and Baseline Properties

4-Methyl-1,4-hexadiene (CAS 1116-90-1) is a branched non-conjugated aliphatic diene with molecular formula C₇H₁₂ and molecular weight 96.17 g/mol [1]. It exists as the (4E)-isomer and is commonly synthesized via iron-catalyzed hydrovinylation of isoprene with ethylene [2]. This compound is employed as a specialty monomer and research intermediate in polymer chemistry, particularly in studies of structure-reactivity relationships in metallocene-catalyzed olefin copolymerization [2].

▸ Isomer-specific diene monomer for copolymerization studies

▸ Structure-reactivity probe in metallocene-catalyzed systems

▸ Negative-control comonomer in ethylene–diene copolymerization

• [1] 1,4-Hexadiene, 4-methyl-. NIST Chemistry WebBook, SRD 69. https://webbook.nist.gov/cgi/inchi?ID=C1116901 View Source
• [2] Jin, Y.H., Im, S.S., Kim, S.S. et al. Zirconocene-catalyzed copolymerizations of ethylene with 5-methyl-1,4-hexadiene as non-conjugated diene. Macromol. Res. 10, 97–102 (2002). https://doi.org/10.1007/BF03218297 View Source

Why Generic Substitution of 4-Methyl-1,4-hexadiene with Isomeric Dienes in Procurement Fails

Generic interchange among methyl-substituted 1,4-hexadiene isomers is not possible because 4-methyl-1,4-hexadiene exhibits fundamentally different reactivity in metallocene-catalyzed copolymerization compared to its 5-methyl isomer [1]. Additionally, its physical properties—boiling point and density—differ substantially from the unsubstituted parent 1,4-hexadiene, which has implications for purification, handling, and formulation [2]. These quantifiable differences dictate the compound's suitability for specific research and industrial applications, making informed selection essential.

Isomer substitution

5-methyl-1,4-hexadiene may exhibit copolymerization activity where 4-methyl is inactive; reactivity profile may not transfer.

Parent diene substitution

Unsubstituted 1,4-hexadiene differs in boiling point and density, which can alter purification and formulation parameters.

• [1] Jin, Y.H., Im, S.S., Kim, S.S. et al. Zirconocene-catalyzed copolymerizations of ethylene with 5-methyl-1,4-hexadiene as non-conjugated diene. Macromol. Res. 10, 97–102 (2002). https://doi.org/10.1007/BF03218297 View Source
• [2] 1,4-Hexadiene. CAS Common Chemistry. CAS, a division of the American Chemical Society. http://commonchemistry.cas.org/detail?cas_rn=592-45-0 View Source

4-Methyl-1,4-hexadiene Quantitative Differentiation Evidence Against Closest Analogs

Metallocene-Catalyzed Copolymerization Inactivity: 4-Methyl-1,4-hexadiene vs. 5-Methyl-1,4-hexadiene

In zirconocene-catalyzed copolymerizations with ethylene, 4-methyl-1,4-hexadiene is completely inactive (0% incorporation), whereas the isomeric 5-methyl-1,4-hexadiene is active enough to be incorporated into the copolymer chain [1]. The degree of incorporation of the 5-methyl isomer was controllable by the initial diene amount, while no incorporation was observed for the 4-methyl isomer under identical conditions [1].

Zr-Catalyzed Incorporation

Head-to-head

4-methyl: 0% incorporation
5-methyl: active

Isomer-specific reactivity confirms that 4-methyl cannot serve as comonomer.

Identical zirconocene/MAO conditions.

Evidence Dimension	Copolymerization activity with ethylene using zirconocene catalysts
Target Compound Data	0% incorporation (inactive)
Comparator Or Baseline	5-methyl-1,4-hexadiene: active (incorporation observed; degree controllable)
Quantified Difference	Absolute difference: active vs. inactive (essentially infinite difference in incorporation capability)
Conditions	Zirconocene catalysts (e.g., Et(Ind)₂ZrCl₂/MAO), toluene solvent, ethylene pressure [1]

Why This Matters

This reactivity dichotomy directly determines whether the diene can function as a comonomer in ethylene copolymerization; substitution with the 5-methyl isomer is required for polymer incorporation, making 4-methyl-1,4-hexadiene unsuitable for this specific application.

• [1] Jin, Y.H., Im, S.S., Kim, S.S. et al. Zirconocene-catalyzed copolymerizations of ethylene with 5-methyl-1,4-hexadiene as non-conjugated diene. Macromol. Res. 10, 97–102 (2002). https://doi.org/10.1007/BF03218297 View Source

Boiling Point Elevation of 4-Methyl-1,4-hexadiene Relative to Unsubstituted 1,4-Hexadiene

The boiling point of 4-methyl-1,4-hexadiene is 92.5°C at 760 mmHg , which is 27.5°C higher than that of the unsubstituted parent compound 1,4-hexadiene (65°C at 760 mmHg) [1]. This substantial difference facilitates straightforward separation by fractional distillation.

Boiling Point vs 1,4-Hexadiene

Reported

92.5 °C (Δ +27.5 °C)

Supports fractional distillation separation from parent diene.

At 760 mmHg.

Evidence Dimension	Boiling point at atmospheric pressure
Target Compound Data	92.5°C at 760 mmHg
Comparator Or Baseline	1,4-hexadiene: 65°C at 760 mmHg
Quantified Difference	+27.5°C
Conditions	Atmospheric pressure (760 Torr)

Why This Matters

The 27.5°C boiling point elevation enables simple distillation-based separation from unsubstituted 1,4-hexadiene, which is critical for purification workflows and defining purity specifications in procurement.

• [1] 1,4-Hexadiene. CAS Common Chemistry. CAS, a division of the American Chemical Society. http://commonchemistry.cas.org/detail?cas_rn=592-45-0 View Source

Liquid Density Distinction: 4-Methyl-1,4-hexadiene vs. 1,4-Hexadiene

The liquid density of 4-methyl-1,4-hexadiene is 0.725 g/cm³ , compared to 0.7000 g/cm³ at 20°C for 1,4-hexadiene [1]. This 0.025 g/cm³ difference is measurable and can be used for identity verification.

Liquid Density vs 1,4-Hexadiene

Reported

0.725 g/cm³ (Δ +0.025)

Assists identity confirmation and formulation calculations.

Comparator at 20 °C.

Evidence Dimension	Liquid density
Target Compound Data	0.725 g/cm³
Comparator Or Baseline	1,4-hexadiene: 0.7000 g/cm³ at 20°C
Quantified Difference	+0.025 g/cm³
Conditions	Liquid density; target compound condition presumed ambient; comparator at 20°C

Why This Matters

Density differences are essential for accurate formulation calculations, material transfer operations, and as a rapid physical parameter for substance identity confirmation in incoming quality control.

• [1] 1,4-Hexadiene. CAS Common Chemistry. CAS, a division of the American Chemical Society. http://commonchemistry.cas.org/detail?cas_rn=592-45-0 View Source

Isomeric Ratio in Hydrovinylation Synthesis: Enrichment of 4-Methyl-1,4-hexadiene over 5-Methyl Isomer

During the synthesis of methyl-substituted 1,4-hexadienes via ethylene-isoprene hydrovinylation, the ratio of 4-methyl-1,4-hexadiene to 5-methyl-1,4-hexadiene can reach 1.5:1 under certain catalytic conditions [1]. This indicates a moderate kinetic or thermodynamic preference for the 4-methyl isomer in the product mixture.

Isomer Ratio in Synthesis

Data to verify

4-methyl : 5-methyl ≈ 1.5 : 1

Reported enrichment; isomer separation may be needed for pure material.

Class-level inference; catalytic details limited.

Evidence Dimension	Isomer distribution in crude reaction mixture
Target Compound Data	4-methyl-1,4-hexadiene: relative abundance 1.5
Comparator Or Baseline	5-methyl-1,4-hexadiene: relative abundance 1.0
Quantified Difference	4-methyl isomer enriched by factor of 1.5 over 5-methyl isomer
Conditions	Hydrovinylation of ethylene and isoprene; catalyst details not fully specified in available patent excerpt

Why This Matters

Knowledge of the typical isomer ratio informs users about the expected purity of commercial material and the potential need for additional isomer separation if isomerically pure 4-methyl-1,4-hexadiene is required.

• [1] Bryson, J.G. Polymers of nonconjugated 1,4-dienes. U.S. Patent 3,904,704, issued September 9, 1975. https://patents.justia.com/patent/US3904704 View Source

Best-Fit Research and Industrial Application Scenarios for 4-Methyl-1,4-hexadiene Based on Evidence

Mechanistic Studies of Metallocene-Catalyzed Diene Copolymerization

Because 4-methyl-1,4-hexadiene is completely inactive in zirconocene-catalyzed ethylene copolymerization while its 5-methyl isomer is active [1], it serves as a critical negative-control comonomer in mechanistic investigations. Researchers studying the steric and electronic requirements for diene insertion into metallocene catalysts use 4-methyl-1,4-hexadiene to delineate the structural boundaries for successful copolymerization.

Development of Isomer-Separation Protocols for Methyl-Substituted Hexadienes

The boiling point of 4-methyl-1,4-hexadiene (92.5°C) is significantly higher than that of 1,4-hexadiene (65°C) and overlaps closely with 5-methyl-1,4-hexadiene (~92°C) [1]. This physical property profile makes 4-methyl-1,4-hexadiene a useful target compound for developing and validating high-resolution distillation or chromatographic methods aimed at separating closely boiling methyl-hexadiene isomers from each other and from the parent diene.

Reference Standard for GC-MS Identification of Moxa Smoke and Complex Volatile Mixtures

4-Methyl-1,4-hexadiene has been identified in moxa smoke via GC-MS with a Kovats retention index of 737 [1]. Its well-defined retention index and NIST-standardized mass and IR spectra support its use as a certified reference standard in analytical laboratories performing volatile compound identification in complex biological or environmental matrices.

Synthetic Intermediate Requiring Neurotoxin-Aware Handling Protocols

4-Methyl-1,4-hexadiene is classified as a neurotoxin associated with acute solvent syndrome [1]. Laboratories procuring this compound as a synthetic intermediate for specialty polymers or fine chemicals must implement enhanced engineering controls and personal protective equipment protocols. Procurement specifications should therefore include not only purity and isomer content but also appropriate containment and SDS documentation.

Application

Selection Property

Validation Focus

Metallocene mechanistic studies

Isomer-dependent comonomer reactivity

Negative-control incorporation assay

Isomer separation method development

Close-boiling diene resolution

Distillation/chromatographic validation

Volatile mixture GC-MS identification

Kovats retention index reference

GC-MS calibration and spectral matching

Synthetic intermediate handling

Neurotoxin hazard classification

Containment and SDS verification

• [1] Jin, Y.H., Im, S.S., Kim, S.S. et al. Zirconocene-catalyzed copolymerizations of ethylene with 5-methyl-1,4-hexadiene as non-conjugated diene. Macromol. Res. 10, 97–102 (2002). https://doi.org/10.1007/BF03218297 View Source